Cas no 339106-32-0 (3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine)

• Product Name: 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine
• CAS No: 339106-32-0
• MF: C₁₃H₅Cl₂F₃N₂O
• MW: 333.092811346054
• CID: 5717028
• PubChem ID: 3743953
• Update Time: 2025-10-28

3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 9H-022
• 339106-32-0
• HMS2156C10
• 3-(2,4-dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine
• MLS000540016
• AKOS005105490
• HMS3325A02
• 3-(2,4-dichlorophenyl)-6-(trifluoromethyl)isoxazolo[4,5-b]pyridine
• CHEMBL1342264
• SMR000125474
• 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine

• Inchi： 1S/C13H5Cl2F3N2O/c14-7-1-2-8(9(15)4-7)11-12-10(21-20-11)3-6(5-19-12)13(16,17)18/h1-5H
• InChI Key： JGHPMBWPEMGGNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C2=C(C=C(C(F)(F)F)C=N2)ON=1)Cl

Computed Properties

• Exact Mass: 331.9731027g/mol
• Monoisotopic Mass: 331.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine

Research Brief on 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine (CAS: 339106-32-0)

The compound 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine (CAS: 339106-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxazolo[4,5-b]pyridine scaffold, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural optimization, and mechanistic pathways, positioning it as a promising candidate for drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary studies indicate that 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine exhibits selective inhibition against specific kinase targets, with notable potency in vitro. Researchers have employed molecular docking and structure-activity relationship (SAR) analyses to elucidate the binding interactions and optimize the compound's efficacy.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential anti-inflammatory effects. In vivo studies using murine models have demonstrated that the compound can attenuate inflammatory responses by modulating key cytokines and signaling pathways. These findings suggest its applicability in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are required to assess its safety profile and therapeutic window.

The synthesis of 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the compound's complex heterocyclic structure. Advances in catalytic methods and green chemistry principles have been leveraged to enhance the efficiency of the synthesis process, making it more feasible for large-scale production.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability issues need to be addressed to ensure its efficacy in clinical settings. Researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Additionally, the long-term safety and potential off-target effects of the compound warrant further investigation.

In conclusion, 3-(2,4-Dichlorophenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine (CAS: 339106-32-0) represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and anti-inflammatory agent opens up new avenues for therapeutic intervention. Continued research efforts aimed at optimizing its pharmacological properties and addressing formulation challenges will be crucial for its transition from the bench to the bedside.